1-(Naphthalen-2-yl)piperazine hydrochloride

• Molecular Formula: C14H17ClN2
• Molecular Weight: 248.75 g/mol
• IUPAC Name: 1-naphthalen-2-ylpiperazine;hydrochloride
• InChI: InChI=1S/C14H16N2.ClH/c1-2-4-13-11-14(6-5-12(13)3-1)16-9-7-15-8-10-16;/h1-6,11,15H,7-10H2;1H
• InChI Key: JFTMDRWRUZVUEA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC3=CC=CC=C3C=C2.Cl

Description

1-(Naphthalen-2-yl)piperazine hydrochloride is a useful research compound. Its molecular formula is C14H17ClN2 and its molecular weight is 248.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of naphthalen-2-amine (2 g, 14 mmol) and bis(2-chloroethyl)amine hydrochloride (2.51 g, 14.1 mmol, 1 eq) in diethylene glycol monoethyl ether (3 mL) was stirred overnight at 149° C. (oil bath). The resulting solution was diluted with methanol (2 ml). The crude product was re-crystallized from diethyl ether to afford 1-(naphthalen-2-yl)piperazine hydrochloride as a yellow solid (2 g, 58%). (ES, m/z): [M+H]+ 213.0